Methyl 2-{2-[2-(4-methoxyphenoxy)ethylthio]benzimidazolyl}acetate
CAS No.: 920117-16-4
Cat. No.: VC21377228
Molecular Formula: C19H20N2O4S
Molecular Weight: 372.4g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 920117-16-4 |
|---|---|
| Molecular Formula | C19H20N2O4S |
| Molecular Weight | 372.4g/mol |
| IUPAC Name | methyl 2-[2-[2-(4-methoxyphenoxy)ethylsulfanyl]benzimidazol-1-yl]acetate |
| Standard InChI | InChI=1S/C19H20N2O4S/c1-23-14-7-9-15(10-8-14)25-11-12-26-19-20-16-5-3-4-6-17(16)21(19)13-18(22)24-2/h3-10H,11-13H2,1-2H3 |
| Standard InChI Key | QPUOUQDOTFZHMX-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)OCCSC2=NC3=CC=CC=C3N2CC(=O)OC |
| Canonical SMILES | COC1=CC=C(C=C1)OCCSC2=NC3=CC=CC=C3N2CC(=O)OC |
Introduction
Methyl 2-{2-[2-(4-methoxyphenoxy)ethylthio]benzimidazolyl}acetate is a complex organic compound belonging to the benzimidazole derivative class. It is notable for its unique molecular structure and potential applications in various scientific fields, particularly in medicinal chemistry. The compound's molecular formula is C19H20N2O4S, with a molecular weight of approximately 372.4 g/mol .
Synthesis of Methyl 2-{2-[2-(4-methoxyphenoxy)ethylthio]benzimidazolyl}acetate
The synthesis of this compound typically involves multiple steps, utilizing benzimidazole derivatives and thioether compounds. The process often requires specific reagents and solvents, as detailed in patent literature and chemical synthesis studies. While the exact synthesis pathway for Methyl 2-{2-[2-(4-methoxyphenoxy)ethylthio]benzimidazolyl}acetate is not explicitly outlined in available sources, it generally follows the principles of organic synthesis involving the formation of thioether linkages and esterification reactions.
Research Findings and Future Directions
While specific research findings on Methyl 2-{2-[2-(4-methoxyphenoxy)ethylthio]benzimidazolyl}acetate are scarce, its structural features and potential biological activities align with those of other benzimidazole derivatives, which have shown antimicrobial and anticancer properties . Future studies should focus on elucidating its interactions with biological macromolecules and exploring its therapeutic potential.
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